N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide

• IUPAC Name: N'-hydroxy-5-methyl-1-(4-methylphenyl)triazole-4-carboximidamide
• InChI: InChI=1S/C11H13N5O/c1-7-3-5-9(6-4-7)16-8(2)10(13-15-16)11(12)14-17/h3-6,17H,1-2H3,(H2,12,14)
• InChI Key: BRAYDMPJRGPXER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=NO)N)C
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)/C(=N/O)/N)C
• Molecular Formula: C11H13N5O
• Molecular Weight: 231.25 g/mol

Description

N-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide, commonly known as HMTCA, is a chemical compound with potential applications in various fields of scientific research. It is a triazole-based compound that has gained attention due to its unique chemical structure and potential biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activities

N'-hydroxy-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboximidamide and its derivatives have been explored for their synthesis and potential antimicrobial activities. For instance, some novel triazole derivatives were synthesized and exhibited good to moderate activities against various microorganisms, demonstrating the compound's role in developing new antimicrobial agents (Bektaş et al., 2007).

Material Science and Polymer Chemistry

The compound also finds applications in material science, particularly in the synthesis of polymers containing the 1,2,4-triazole group. New polymers and monomers incorporating this motif have been developed, showcasing the versatility of triazole derivatives in creating materials with potentially novel properties (Shaikh et al., 2002).

Energetic Materials Research

Research into insensitive energetic materials has utilized 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, synthesized by reacting a related triazole derivative, demonstrating the compound's utility in developing materials with superior detonation performance while maintaining safety through insensitivity to impact and friction (Yu et al., 2017).

Corrosion Inhibition Studies

The triazole derivatives, including similar compounds, have been explored as corrosion inhibitors for metals in acidic environments. These studies highlight the potential of triazole-based compounds in protecting metals from corrosion, thus extending their lifespan in industrial applications (Yadav et al., 2013).

Anticancer and Antitumor Agent Synthesis

Further investigations into triazole derivatives have led to the synthesis of novel compounds with potential anticancer and antitumor activities. The ability to synthesize diverse structures from triazole precursors opens up avenues for developing new therapeutic agents (Badrey & Gomha, 2012).